Cas no 1594540-72-3 (dimethyl-1,2,4-triazine-3-sulfonyl chloride)

• Product Name: dimethyl-1,2,4-triazine-3-sulfonyl chloride
• CAS No: 1594540-72-3
• MF: C₅H₆ClN₃O₂S
• MW: 207.638038158417
• CID: 5245579
• Update Time: 2025-06-07

dimethyl-1,2,4-triazine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3-sulfonyl chloride, 5,6-dimethyl-
• dimethyl-1,2,4-triazine-3-sulfonyl chloride

• Inchi： 1S/C5H6ClN3O2S/c1-3-4(2)8-9-5(7-3)12(6,10)11/h1-2H3
• InChI Key： YXMVSDHHJOXFHI-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)N=C(S(Cl)(=O)=O)N=1

Additional information on dimethyl-1,2,4-triazine-3-sulfonyl chloride

Dimethyl-1,2,4-Triazine-3-Sulfonyl Chloride: A Comprehensive Overview

The compound dimethyl-1,2,4-triazine-3-sulfonyl chloride (CAS No. 1594540-72-3) is a versatile and highly reactive chemical entity that has garnered significant attention in various fields of chemistry and materials science. This compound is a derivative of the triazine family, which is well-known for its stability and unique electronic properties. The presence of the sulfonyl chloride group introduces additional functionality, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of dimethyl-1,2,4-triazine-3-sulfonyl chloride in the development of advanced materials. Researchers have explored its application as a building block for constructing functional polymers and hybrid materials. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to create cross-linked polymer networks with enhanced mechanical and thermal properties. These findings underscore its importance in the field of materials science.

In terms of synthesis, dimethyl-1,2,4-triazine-3-sulfonyl chloride is typically prepared via a multi-step process involving the reaction of 1,2,4-triazine derivatives with sulfonylating agents. The exact conditions and reagents used can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The chemical structure of dimethyl-1,2,4-triazine-3-sulfonyl chloride consists of a triazine ring substituted with two methyl groups and a sulfonyl chloride moiety. This arrangement imparts unique electronic characteristics to the molecule. The triazine ring provides aromatic stability and electron-deficient sites for various chemical transformations. Meanwhile, the sulfonyl chloride group acts as an electrophilic site, facilitating reactions with nucleophiles such as amines or hydroxides.

Applications of dimethyl-1,2,4-triazine-3-sulfonyl chloride span across multiple industries. In pharmaceutical chemistry, it serves as an intermediate for synthesizing bioactive compounds with potential therapeutic applications. Its ability to form stable amide bonds makes it particularly useful in peptide synthesis. Additionally, in agrochemical research, this compound has been employed as a precursor for developing herbicides and fungicides with improved efficacy.

From an environmental perspective, understanding the fate and behavior of dimethyl-1,2,4-triazine-3-sulfonyl chloride in natural systems is crucial. Studies have shown that under certain conditions, this compound can undergo hydrolysis or biodegradation. However, further research is needed to fully assess its environmental impact and develop strategies for safe handling and disposal.

In conclusion,dimethyl-1,2,4-triazine-3-sulfonyl chloride (CAS No. 1594540-72-3) is a multifaceted chemical entity with significant potential in various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers working on novel materials and compounds. As ongoing studies continue to uncover new applications and insights into its properties,this compound will undoubtedly remain at the forefront of chemical innovation.